Cas no 100-81-2 (3-Methylbenzylamine)

3-Methylbenzylamine (CAS 620-23-5) is an aromatic amine derivative characterized by a methyl group substituted at the meta position of the benzylamine structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive primary amine group enables functionalization through acylation, alkylation, or condensation reactions, while the methyl substitution influences electronic and steric properties. The compound exhibits moderate solubility in polar organic solvents and is typically handled under inert conditions due to its sensitivity to oxidation. Its structural features make it valuable for fine-tuning molecular properties in target-oriented synthesis.
3-Methylbenzylamine structure
3-Methylbenzylamine structure
Product name:3-Methylbenzylamine
CAS No:100-81-2
MF:C8H11N
MW:121.1796
MDL:MFCD00008118
CID:35113
PubChem ID:87573231

3-Methylbenzylamine Chemical and Physical Properties

Names and Identifiers

    • m-Tolylmethanamine
    • ALPHA-AMINO-M-XYLENE
    • M-METHYLBENZYLAMINE
    • M-XYLYLAMINE
    • RARECHEM AL BW 0164
    • (3-Methylphenyl)methanamine
    • 3-methyl-benzenemethanamin
    • Benzylamine, m-methyl-
    • 3-Methylbenzylbenzylamine
    • 3-Xylylamine
    • 3-Methyl-Benzylamin
    • 3-methyl-benzenemethanamin、3-methylbenzylamine
    • (m-Tolylmethyl)amine
    • 1-Aminomethyl-3-methylbenzene
    • 3-Methylbenzenemethanamine
    • α-Amino-m-xylene
    • 3-Methylbenzylamine
    • 1-(3-Methylphenyl)methanamine
    • 3-Methylbenzylae
    • Benzenemethanamine, 3-methyl-
    • 3-Methylbenzyl amine
    • 3-Methyl-benzylamine
    • [(3-Methylphenyl)methyl]amine
    • RGXUCUWVGKLACF-UHFFFAOYSA-N
    • (3-methylphenyl)methylamine
    • 3-tolylmethylamine
    • 3-Methyl benzylami
    • SY004247
    • CK2411
    • SCHEMBL39821
    • 100-81-2
    • BB 0253725
    • JRQ2PCL7ZU
    • DTXSID3059218
    • EN300-29981
    • CHEMBL274573
    • MFCD00008118
    • 3-Methyl benzylamine
    • CS-W004682
    • 3-Methylbenzylamine, 98%
    • (3-Methylphenyl)methanamine #
    • STR04724
    • J-512890
    • InChI=1/C8H11N/c1-7-3-2-4-8(5-7)6-9/h2-5H,6,9H2,1H
    • FT-0616138
    • EINECS 202-890-8
    • Q27467960
    • AKOS000130458
    • AM83138
    • M1274
    • NS00023003
    • AC-17021
    • DTXCID4032459
    • benzylamine, 3-methyl-
    • ALBB-005972
    • Benzenemethanamine, 3methyl
    • STK503649
    • DB-000198
    • MDL： MFCD00008118
    • Inchi： 1S/C8H11N/c1-7-3-2-4-8(5-7)6-9/h2-5H,6,9H2,1H3
    • InChI Key： RGXUCUWVGKLACF-UHFFFAOYSA-N
    • SMILES： N([H])([H])C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]
    • BRN： 507474

Computed Properties

  • Exact Mass: 121.089149g/mol
  • Surface Charge: 0
  • XLogP3: 1.3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 121.089149g/mol
  • Monoisotopic Mass: 121.089149g/mol
  • Topological Polar Surface Area: 26Ų
  • Heavy Atom Count: 9
  • Complexity: 80.6
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless liquid.
  • Density: 0.966 g/mL at 25 °C(lit.)
  • Melting Point: 19.71°C (estimate)
  • Boiling Point: 202-205 °C(lit.)
  • Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
  • Refractive Index: n20/D 1.536(lit.)
  • PSA: 26.02000
  • LogP: 2.15400
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

3-Methylbenzylamine Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 2735 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S27-S36/37/39-S45
  • Hazardous Material Identification： C
  • Packing Group：III
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Safety Term：8
  • Risk Phrases：R34
  • HazardClass：8
  • Packing Group：III
  • Hazard Level：8
  • TSCA：Yes

3-Methylbenzylamine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Methylbenzylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-29981-0.5g
(3-methylphenyl)methanamine
 100-81-2 95%
0.5g
 $20.0 2023-09-06
Enamine
EN300-29981-2.5g
(3-methylphenyl)methanamine
 100-81-2 95%
2.5g
 $29.0 2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M473A-100g
3-Methylbenzylamine
 100-81-2 98%
100g
 ￥1595.0 2022-06-10
TRC
M251005-500mg
3-Methylbenzylamine
 100-81-2
500mg
 $ 65.00 2022-06-04
TRC
M251005-2.5g
3-Methylbenzylamine
 100-81-2
2.5g
 $ 80.00 2022-06-04
Enamine
EN300-29981-0.05g
(3-methylphenyl)methanamine
 100-81-2 95%
0.05g
 $19.0 2023-09-06
Enamine
EN300-29981-0.1g
(3-methylphenyl)methanamine
 100-81-2 95%
0.1g
 $19.0 2023-09-06
Enamine
EN300-29981-5g
(3-methylphenyl)methanamine
 100-81-2 95%
5g
 $37.0 2023-09-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M1274-5ML
3-Methylbenzylamine
 100-81-2 >97.0%(GC)(T)
5ml
 ¥290.00 2024-04-18
Alichem
A012001350-1g
3-Methylbenzyl amine
 100-81-2 95%
1g
 $1534.70 2023-09-04

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Suzhou Senfeida Chemical Co., Ltd
(CAS:100-81-2)3-Methylbenzylamine
sfd11784
Purity:99.9%
Quantity:200kg
Price ($):Inquiry